Dirubidium tetrabromoplatinate

Specification

• CAS No.: 15278-86-1
• Molecular Formula: Br4PtRb2
• Molecular Weight: 685.6 g/mol
• IUPAC Name: platinum(2+);rubidium(1+);tetrabromide
• Standard InChI: InChI=1S/4BrH.Pt.2Rb/h4*1H;;;/q;;;;+2;2*+1/p-4
• Standard InChI Key: QOPPFYGKCUNPPE-UHFFFAOYSA-J
• SMILES: [Br-].[Br-].[Br-].[Br-].[Rb+].[Rb+].[Pt+2]
• Canonical SMILES: [Br-].[Br-].[Br-].[Br-].[Rb+].[Rb+].[Pt+2]

Introduction

Chemical Identity and Structure

Dirubidium tetrabromoplatinate, also known as platinate(2-), tetrabromo-, rubidium (1:2), is an inorganic coordination compound with the molecular formula Br₄PtRb₂. The compound features a platinum(II) center coordinated to four bromine atoms, forming a tetrabromoplatinate anion with a -2 charge, which is balanced by two rubidium(1+) cations. This creates a complex where the platinum exhibits square planar geometry, characteristic of many platinum(II) complexes.

The structural configuration is specifically noted as (SP-4-1)- in some nomenclature systems, indicating the square planar geometry with a specific stereochemical arrangement. The molecular weight of dirubidium tetrabromoplatinate is approximately 685.6 g/mol, with slight variations in reported values (685.6 g/mol to 685.64 g/mol) across different sources.

Chemical Identifiers and Properties

Dirubidium tetrabromoplatinate possesses multiple identifiers that facilitate its recognition in chemical databases and literature. The following table summarizes the key identifiers and physical properties of this compound:

Property	Value
CAS Registry Number	15278-86-1
Molecular Formula	Br₄PtRb₂
Molecular Weight	685.6 g/mol
IUPAC Name	platinum(2+);rubidium(1+);tetrabromide
Standard InChI	InChI=1S/4BrH.Pt.2Rb/h41H;;;/q;;;;+2;2+1/p-4
Standard InChIKey	QOPPFYGKCUNPPE-UHFFFAOYSA-J
SMILES Notation	[Br-].[Br-].[Br-].[Br-].[Rb+].[Rb+].[Pt+2]
European Community Number	239-319-7
PubChem CID	167273

Data compiled from various sources

Structural Characteristics

The molecular structure of dirubidium tetrabromoplatinate features a central platinum atom with four bromine atoms arranged in a square planar geometry around it. This forms the [PtBr₄]²⁻ anion, with two rubidium cations (Rb⁺) providing charge neutrality to the complex.

The compound exhibits several notable structural properties:

• Hydrogen Bond Donor Count: 0

• Hydrogen Bond Acceptor Count: 4

• Rotatable Bond Count: 0

• Topological Polar Surface Area: 0 Ų

These properties reflect the inorganic nature of the compound and its relatively rigid structure, which lacks traditional organic functional groups that would typically contribute to higher complexity values.

Synthesis and Preparation Methods

Dirubidium tetrabromoplatinate can be synthesized through several reaction pathways, typically involving platinum halides and rubidium salts under controlled conditions. The synthesis requires careful attention to reaction parameters to ensure high purity and yield of the desired product.

Standard Synthetic Route

A typical synthesis method involves the reaction of platinum(II) bromide with rubidium bromide in an appropriate solvent system. The general reaction can be represented as:

PtBr₂ + 2RbBr → Rb₂[PtBr₄]

This synthesis requires precise control of temperature, solvent choice, and reaction time to ensure complete formation of the desired tetrabromoplatinate complex. The specific conditions may vary depending on the desired purity and yield of the final product.

Physical and Chemical Properties

Dirubidium tetrabromoplatinate possesses distinct physical and chemical properties that influence its behavior in various experimental contexts and applications.

Comparison with Related Compounds

Dirubidium tetrabromoplatinate belongs to a broader family of platinum halide complexes that share similar structural features but differ in their counterions or halide components.

Comparison with Dirubidium

It's worth noting that dirubidium, as a separate chemical entity consisting of two rubidium atoms, is distinct from dirubidium tetrabromoplatinate. Dirubidium (Rb₂) is a molecular substance found in rubidium vapor that contains two rubidium atoms with two active valence electrons. In contrast, dirubidium tetrabromoplatinate contains rubidium in its ionic form (Rb⁺) as counterions to the tetrabromoplatinate anion, representing fundamentally different chemical species despite the shared term "dirubidium" in their names.